2-(benzylthio)-1-(4-(difluoromethoxy)phenyl)-5-(3-nitrophenyl)-1H-imidazole

• IUPAC Name: 2-benzylsulfanyl-1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)imidazole
• InChI: InChI=1S/C23H17F2N3O3S/c24-22(25)31-20-11-9-18(10-12-20)27-21(17-7-4-8-19(13-17)28(29)30)14-26-23(27)32-15-16-5-2-1-3-6-16/h1-14,22H,15H2
• InChI Key: QILBHLAIPGRMMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC=C(N2C3=CC=C(C=C3)OC(F)F)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H17F2N3O3S
• Molecular Weight: 453.5 g/mol

Description

2-(benzylthio)-1-(4-(difluoromethoxy)phenyl)-5-(3-nitrophenyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry, particularly in the development of novel drugs.

Scientific Research Applications

Antimicrobial and Antitubercular Activity

A study describes the synthesis of novel benzimidazole–oxadiazole hybrid molecules, which demonstrated potent antimicrobial and antitubercular activities. Compounds exhibited significant activity against Mycobacterium tuberculosis, with minimal inhibitory concentrations (MICs) surpassing those of standard drugs. These findings underscore the therapeutic potential of benzimidazole derivatives in treating infections and tuberculosis, highlighting a promising avenue for the development of new antimicrobial agents (N. Shruthi et al., 2016).

Electrochemical Properties

Research into benzimidazole derivatives also extends to their electrochemical applications. For instance, a study on the influence of hydrogen bonding on the electrochromic properties of conducting polymers derived from benzimidazole compounds revealed the possibility of controlling the polymer chain conformation through acid and base treatments. This adaptability in electrochemical properties suggests the utility of benzimidazole derivatives in developing advanced materials for electronic devices (Hava Akpinar et al., 2012).

Synthesis and Characterization of Polymers

Another application involves the synthesis of polymers with lower oxidation potential, lower bandgap, and higher optical contrast by copolymerizing a benzimidazole derivative with 3,4-ethylenedioxythiophene (EDOT). This research demonstrates the potential of benzimidazole derivatives in creating materials with desirable optical and electrochromic properties, useful in various technological applications (Saniye Soylemez et al., 2015).

Fluorescent Molecules for Bioimaging

Benzimidazole derivatives have also been explored for their fluorescent properties. New fluorescent 3H-imidazo[4,5-e][2,1]benzoxazoles were synthesized, showing significant antibacterial activity alongside their fluorescence. These compounds' thermal rearrangement to 5H-imidazo[4,5-f][2,1,3]benzoxadiazole 3-oxides, exhibiting fluorescence, underscores their potential as fluorescent probes for bioimaging and as antibacterial agents (M. Rezazadeh et al., 2015).